Cas no 130464-14-1 (2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
• CAS No: 130464-14-1
• MF: C₁₀H₁₂N₂O₆
• MW: 256.212082862854
• CID: 156826
• PubChem ID: 42616137
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
• 1-[(2R,3S)-3,4-dihydroxy-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]furan-2-yl]pyrimidine-2,4-dione
• 1-(3-Deoxy-3-C-formyl-beta-D-lyxo-pentofuranosyl)uracil-3',5'-O-Hemiacetal
• DTXSID30926744
• 130464-14-1
• 1-(3,4-Dihydroxyhexahydrofuro[3,4-b]furan-2-yl)-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C10H12N2O6/c13-5-1-2-12(10(16)11-5)8-7(14)6-4(18-8)3-17-9(6)15/h1-2,4,6-9,14-15H,3H2,(H,11,13,16)/t4?,6?,7?,8-,9?/m1/s1
• InChI Key： JDLALIPYZHDYAP-DQYLMENISA-N
• SMILES： O1[C@H](C(C2C(O)OCC12)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 256.06956
• Monoisotopic Mass: 256.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.68
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.646
• PSA: 108.33